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Paeoniflorigenone Paeoniflorigenone
Brand Name: Vulcanchem
CAS No.: 80454-42-8
VCID: VC0198810
InChI: InChI=1S/C17H18O6/c1-16-8-13(18)11-7-17(16,20)23-15(22-16)12(11)9-21-14(19)10-5-3-2-4-6-10/h2-6,11-12,15,20H,7-9H2,1H3/t11-,12+,15-,16+,17-/m0/s1
SMILES: CC12CC(=O)C3CC1(OC(C3COC(=O)C4=CC=CC=C4)O2)O
Molecular Formula: C17H18O6
Molecular Weight: 318.32 g/mol

Paeoniflorigenone

CAS No.: 80454-42-8

Reference Standards

VCID: VC0198810

Molecular Formula: C17H18O6

Molecular Weight: 318.32 g/mol

Paeoniflorigenone - 80454-42-8

CAS No. 80454-42-8
Product Name Paeoniflorigenone
Molecular Formula C17H18O6
Molecular Weight 318.32 g/mol
IUPAC Name [(1S,3R,6S,8S,10S)-8-hydroxy-3-methyl-5-oxo-2,9-dioxatricyclo[4.3.1.03,8]decan-10-yl]methyl benzoate
Standard InChI InChI=1S/C17H18O6/c1-16-8-13(18)11-7-17(16,20)23-15(22-16)12(11)9-21-14(19)10-5-3-2-4-6-10/h2-6,11-12,15,20H,7-9H2,1H3/t11-,12+,15-,16+,17-/m0/s1
Standard InChIKey BANPEMKDTXIFRE-GMKCAIKYSA-N
Isomeric SMILES C[C@@]12CC(=O)[C@H]3C[C@@]1(O[C@@H]([C@@H]3COC(=O)C4=CC=CC=C4)O2)O
SMILES CC12CC(=O)C3CC1(OC(C3COC(=O)C4=CC=CC=C4)O2)O
Canonical SMILES CC12CC(=O)C3CC1(OC(C3COC(=O)C4=CC=CC=C4)O2)O
Appearance Oil
Synonyms paeoniflorigenone
PubChem Compound 133475
Last Modified Nov 11 2021
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